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Compound of Interest

Compound Name: 9-Eicosyne
CAS No.: 71899-38-2
Cat. No.: B14457290
Get Quote
. J

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data for 9-Eicosyne. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
analysis. This document outlines the spectral characteristics of 9-Eicosyne and provides
detailed experimental protocols for data acquisition.

Spectral Data Summary

The following tables summarize the key spectral data for 9-Eicosyne.

Table 1: 13C NMR Spectral Data for 9-Eicosyne
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Carbon Atom Chemical Shift (ppm)
C9, C10 ~80

Alkyl Chain CH2 ~14-32

Terminal CHs ~14

Note: Specific peak assignments for each
carbon in the alkyl chains are not readily
available in the public domain, but the chemical
shifts will fall within the typical range for aliphatic
carbons. The most distinct signals are those of

the sp-hybridized carbons of the alkyne group.
[11[2][3]

Table 2: Predicted *H NMR Spectral Data for 9-Eicosyne

Predicted Chemical Shift

Proton Environment Multiplicity
(ppm)

-CHz2-C= ~2.1 Triplet

-(CH2)n- ~1.2-1.4 Multiplet

-CHs ~0.9 Triplet

Note: As 9-Eicosyne is a

symmetrical internal alkyne, it
does not have any acetylenic
protons, which would typically

appear between 1.7-3.1 ppm.
[41[5]6]

Table 3: IR Absorption Data for 9-Eicosyne
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Expected Absorption

Functional Group
Range (cm™?)

Intensity

C=C Stretch (internal alkyne) 2100-2260

Weak to very weak (or absent)

C-H Stretch (sp® carbons) 2850-3000

Strong

C-H Bend (CHz2 and CHs) 1375-1470

Medium

Note: For symmetrical or near-
symmetrical internal alkynes
like 9-Eicosyne, the C=C
stretching vibration may be
very weak or absent in the IR
spectrum due to a small or
nonexistent change in the
dipole moment.[5][7][8]

Table 4: Mass Spectrometry Data for 9-Eicosyne

Parameter Value

Molecular Formula C20H3s

Molecular Weight 278.5 g/mol
Exact Mass 278.297351 g/mol

lonization Mode

Electron lonization (EI)

Key Fragments (m/z)

Fragmentation will occur along the alkyl chains.

Note: The mass spectrum will show a molecular
ion peak (M*) and a series of fragment ions
corresponding to the loss of alkyl radicals.[9]
Predicted collision cross-section data for various

adducts is also available.[10]

Experimental Protocols
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The following are generalized protocols for the acquisition of NMR, IR, and mass spectral data
for a compound such as 9-Eicosyne.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
A standard protocol for obtaining *H and *3C NMR spectra of an alkyne is as follows:
e Sample Preparation:

o For 'H NMR, dissolve 5-20 mg of the 9-Eicosyne sample in approximately 0.6 mL of a
deuterated solvent (e.g., CDCls).[11]

o For 3C NMR, a higher concentration of 20-50 mg in 0.6 mL of solvent is recommended.
[11]

o Transfer the solution to a clean 5 mm NMR tube.[11]

o An internal standard, such as tetramethylsilane (TMS), may be added for chemical shift
referencing.[12]

e Instrument Setup:

o The NMR spectrometer is typically operated at a frequency of 400 MHz or higher for *H
nuclei.

o The spectrometer's magnetic field is locked onto the deuterium signal of the solvent.[11]

o The magnetic field is shimmed to achieve homogeneity and improve spectral resolution.
[11]

o The probe is tuned to the appropriate frequency for the nucleus being observed (*H or
13C).[11]

o Data Acquisition:

o Acquire the spectrum using an appropriate number of scans to achieve a good signal-to-
noise ratio.
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o For 3C NMR, a larger number of scans is typically required due to the lower natural
abundance of the 13C isotope.

o Arelaxation delay is used between pulses to allow for the complete relaxation of the

nuclei.
2.2 Infrared (IR) Spectroscopy

A common method for obtaining the IR spectrum of a liquid sample like 9-Eicosyne is
Attenuated Total Reflectance (ATR) FT-IR.

e Sample Preparation:

o Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond).
[13]

o Alternatively, the sample can be dissolved in a suitable solvent (e.g., CCls), and a drop of
the solution is applied to the crystal. The solvent is then allowed to evaporate.

¢ Instrument Setup:

o An FT-IR spectrometer is used for data collection.

o A background spectrum of the clean, empty ATR crystal is recorded.[14]
» Data Acquisition:

o The sample spectrum is then recorded, typically by co-adding multiple scans (e.g., 16 or

32) to improve the signal-to-noise ratio.

o The spectrum is usually collected over a range of 4000 to 400 cm~* with a resolution of 4

cm~L,
2.3 Mass Spectrometry (MS)

Electron lonization (EI) is a common technique for the mass analysis of volatile, thermally

stable compounds like 9-Eicosyne.
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e Sample Introduction:

o The sample can be introduced into the ion source via a gas chromatograph (GC-MS) for
separation from any impurities.[1]

o Alternatively, a direct insertion probe can be used to introduce the sample directly into the
ion source.[15]

e lonization:

o In the ion source, the sample molecules are bombarded with a high-energy electron beam
(typically 70 eV).[16]

o This causes the molecules to ionize, primarily forming a molecular ion (M*), and also
induces fragmentation.[16]

e Mass Analysis:

o The resulting ions are accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).[15]

o Detection:

o The separated ions are detected, and the resulting signal is processed to generate a mass
spectrum, which is a plot of relative ion abundance versus m/z.[16]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectral analysis of a chemical
compound.
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Caption: Workflow for the spectral analysis of 9-Eicosyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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